Cas no 2227762-98-1 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
- (2R)-2-amino-3-propylhexan-1-ol
- (R)-2-Amino-3-propylhexan-1-ol
- G69033
- 2227762-98-1
- EN300-1733552
-
- Inchi: 1S/C9H21NO/c1-3-5-8(6-4-2)9(10)7-11/h8-9,11H,3-7,10H2,1-2H3/t9-/m0/s1
- InChI Key: OLXLHWMIQJDKFX-VIFPVBQESA-N
- SMILES: C(O)[C@H](N)C(CCC)CCC
Computed Properties
- Exact Mass: 159.162314293g/mol
- Monoisotopic Mass: 159.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 79.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.889±0.06 g/cm3(Predicted)
- Boiling Point: 262.2±13.0 °C(Predicted)
- pka: 12.80±0.10(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1733552-0.05g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-0.1g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-0.25g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-0.5g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-1.0g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 1g |
$1557.0 | 2023-05-23 | ||
| Enamine | EN300-1733552-2.5g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-5.0g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 5g |
$4517.0 | 2023-05-23 | ||
| Enamine | EN300-1733552-10.0g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 10g |
$6697.0 | 2023-05-23 | ||
| Enamine | EN300-1733552-1g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1733552-5g |
(2R)-2-amino-3-propylhexan-1-ol |
2227762-98-1 | 5g |
$4517.0 | 2023-09-20 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on INDEX NAME NOT YET ASSIGNED
Research Brief on Compound 2227762-98-1 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds such as 2227762-98-1, a molecule currently under investigation for its therapeutic applications. Despite its provisional designation as INDEX NAME NOT YET ASSIGNED, this compound has garnered significant attention due to its unique chemical properties and promising biological activity. This research brief synthesizes the latest findings on 2227762-98-1, focusing on its mechanism of action, preclinical efficacy, and potential clinical applications.
The compound 2227762-98-1 was first identified through high-throughput screening efforts aimed at discovering small molecules with selective activity against specific disease targets. Initial studies revealed that 2227762-98-1 exhibits potent inhibitory effects on key enzymatic pathways involved in inflammatory and proliferative disorders. Structural analysis indicates that the compound's efficacy may be attributed to its ability to form stable interactions with active sites of target proteins, thereby modulating their function.
In preclinical models, 2227762-98-1 has demonstrated remarkable efficacy in reducing disease biomarkers associated with conditions such as autoimmune disorders and certain cancers. For instance, in murine models of rheumatoid arthritis, administration of 2227762-98-1 led to a significant reduction in joint inflammation and cartilage degradation. Similarly, in vitro studies on cancer cell lines showed that the compound induces apoptosis in a dose-dependent manner, suggesting its potential as an anticancer agent.
Despite these promising results, challenges remain in the development of 2227762-98-1. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further optimization to improve its therapeutic index. Additionally, the exact molecular targets and off-target effects of 2227762-98-1 are still under investigation, highlighting the need for comprehensive toxicological assessments.
Looking ahead, researchers are exploring various strategies to enhance the clinical translatability of 2227762-98-1. These include structural modifications to improve solubility and stability, as well as the development of targeted delivery systems to minimize systemic toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of 2227762-98-1 into clinical trials, potentially paving the way for its eventual approval as INDEX NAME NOT YET ASSIGNED.
In conclusion, 2227762-98-1 represents a promising candidate in the field of chemical biology and medicine. Its unique mechanism of action and preclinical efficacy underscore its potential to address unmet medical needs. However, further research is required to fully elucidate its safety and efficacy profiles, ensuring its successful transition from bench to bedside.
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